2-Iodo-6-methylbenzyl bromide
Overview
Description
“2-Iodo-6-methylbenzyl bromide” is a chemical compound with the CAS Number: 1261481-48-4 . It is also known by its synonyms: “2-(Bromomethyl)-1-iodo-3-methylbenzene” and "α-Bromo-6-iodo-o-xylene" .
Synthesis Analysis
The synthesis of “this compound” involves several steps. The compound is synthesized from 4-tert-octylphenol via bromination, benzyl protection, and halogen exchange reaction . The effects of solvents and ligands in the halogen exchange reaction have been studied in detail .Molecular Structure Analysis
The molecular weight of “this compound” is 310.96 . Its IUPAC name is “2-(bromomethyl)-1-iodo-3-methylbenzene” and its InChI code is "1S/C8H8BrI/c1-6-3-2-4-8(10)7(6)5-9/h2-4H,5H2,1H3" .Physical And Chemical Properties Analysis
The physical form of “this compound” is solid . It is stored at ambient temperature . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Pyrolysis Studies
The thermal decomposition of methylbenzyl radicals, which are related to 2-Iodo-6-methylbenzyl bromide, has been studied behind reflected shock waves. These studies have provided insights into the thermal stability and decomposition mechanisms of similar compounds. Such research is crucial for understanding the behavior of these compounds under high-temperature conditions, which has implications in fields like materials science and chemical engineering (Fernandes, Gebert, & Hippler, 2002).
Synthesis of Isonucleosides
In the realm of organic chemistry and pharmaceutical research, this compound-related compounds have been utilized in the synthesis of isonucleosides. These compounds have potential applications in the development of new drugs and therapeutic agents (Jung & Nichols, 1998).
Alkylation Research
Research on the alkylation of various compounds using derivatives of this compound offers insights into chemical reactions that are fundamental to organic synthesis. This type of research is essential for the development of new synthetic methodologies in organic chemistry (Beirne, Carroll, O'sullivan, & Woods, 1975).
Applications in Peptide Synthesis
Studies on the cleavage of amino acid esters using methyl-substituted benzyl esters, related to this compound, contribute to our understanding of peptide synthesis. This research is significant for the development of new peptides and proteins for various applications, including therapeutics (Stewart, 1967).
Synthesis of Vibralactone
In another application, related compounds have been used in the synthesis of vibralactone, a compound that could have potential applications in the field of natural product synthesis and pharmaceutical chemistry (Zhou & Snider, 2008).
Safety and Hazards
properties
IUPAC Name |
2-(bromomethyl)-1-iodo-3-methylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrI/c1-6-3-2-4-8(10)7(6)5-9/h2-4H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FFPITQVOPZVACN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)I)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrI |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901282082 |
Source
|
| Record name | 2-(Bromomethyl)-1-iodo-3-methylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901282082 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.96 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261481-48-4 |
Source
|
| Record name | 2-(Bromomethyl)-1-iodo-3-methylbenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261481-48-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(Bromomethyl)-1-iodo-3-methylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901282082 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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